cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid

Specification

• CAS No.: 736136-12-2
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 4-(2-ethylbenzoyl)cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C16H20O3/c1-2-11-5-3-4-6-14(11)15(17)12-7-9-13(10-8-12)16(18)19/h3-6,12-13H,2,7-10H2,1H3,(H,18,19)
• Standard InChI Key: YEUZWIQVVUGMJX-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1C(=O)C2CCC(CC2)C(=O)O
• Canonical SMILES: CCC1=CC=CC=C1C(=O)C2CCC(CC2)C(=O)O

Introduction

Chemical Identity and Structure

Basic Information

cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid is an organic carboxylic acid with distinct structural features. The compound is identified by several key parameters as shown in Table 1.

Table 1: Chemical Identity Parameters

Parameter	Value
Molecular Formula	C16H20O3
Molecular Weight	260.33 g/mol
CAS Number	1315366-98-3, 735270-02-7, 736136-12-2
PubChem CID	24722479
IUPAC Name	4-(2-ethylbenzoyl)cyclohexane-1-carboxylic acid

The compound is characterized by its cis configuration, which refers to the spatial arrangement of the 2-ethylbenzoyl group and the carboxylic acid group on the cyclohexane ring.

Structural Representations

The chemical structure of cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid features a cyclohexane ring as the core scaffold, with a carboxylic acid group at position 1 and a 2-ethylbenzoyl substituent at position 4, arranged in a cis configuration. The 2-ethylbenzoyl group consists of a benzoyl moiety (a benzene ring with a carbonyl group) with an ethyl substituent at position 2 of the benzene ring.

Various chemical notation systems are used to represent this compound:

• InChI: InChI=1S/C16H20O3/c1-2-11-5-3-4-6-14(11)15(17)12-7-9-13(10-8-12)16(18)19/h3-6,12-13H,2,7-10H2,1H3,(H,18,19)

• InChIKey: YEUZWIQVVUGMJX-UHFFFAOYSA-N

• SMILES: CCC1=CC=CC=C1C(=O)C2CCC(CC2)C(=O)O

Physical and Chemical Properties

Physicochemical Properties

The physical and chemical properties of cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid are crucial for understanding its behavior in various environments and potential applications. Table 2 summarizes the key properties of this compound.

Table 2: Physicochemical Properties

Property	Value
XLogP3-AA	3.1
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	4
Exact Mass	260.14124450 Da
Topological Polar Surface Area	54.4 Ų
Complexity	329

The lipophilicity value (XLogP3-AA) of 3.1 indicates that the compound has a relatively balanced partition between hydrophilic and lipophilic properties, suggesting moderate lipid solubility. The presence of one hydrogen bond donor and three acceptors contributes to its potential for intermolecular interactions.

Stereochemistry and Isomerism

The "cis" prefix in cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid refers to the stereochemical arrangement where the 2-ethylbenzoyl group at position 4 and the carboxylic acid group at position 1 of the cyclohexane ring are on the same side of the ring plane. This stereochemical configuration distinguishes it from its trans isomer, which has these substituents on opposite sides of the ring plane.

It's worth noting that there are related isomers with different substitution patterns, such as cis-2-(4-Ethylbenzoyl)cyclohexane-1-carboxylic acid (CAS 733742-65-9), which has the ethyl group at position 4 of the benzoyl group and the benzoyl group at position 2 of the cyclohexane ring. These positional isomers have distinct properties and potentially different applications.

Synthesis and Preparation

Synthetic Routes

• Formation of the cyclohexane carboxylic acid core structure

• Introduction of the 2-ethylbenzoyl group at position 4

• Control of stereochemistry to ensure the cis configuration

• Purification procedures to obtain the desired compound

Specific reaction conditions, catalysts, and procedural details would be necessary for the practical synthesis of this compound with high stereochemical purity.

Applications and Research Context

Vendor	Product Number	Purity	Package Size	Price (USD)
Rieke Metals	18509-17	97%	1g	$647
Matrix Scientific	106209	>95%	1g	$649
Rieke Metals	NV00178	Not specified	1g	$809
American Custom Chemicals	CHM0070227	95.00%	1g	$1292.79
Matrix Scientific	106209	>95%	5g	$1500

This pricing information for a structurally related compound suggests that cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid would likely be positioned as a specialty chemical with relatively high cost per gram, typical of research-grade organic compounds with complex structures.

Analytical Characterization

Analytical Methods

The analytical characterization of cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid typically involves various instrumental techniques:

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation

• High-Performance Liquid Chromatography (HPLC) for purity determination

• Mass Spectrometry for exact mass confirmation

• Infrared Spectroscopy for functional group identification

• X-ray crystallography for absolute configuration determination (when appropriate)

These analytical methods are essential for confirming the identity, purity, and stereochemical configuration of the compound.

Future Research Directions

Knowledge Gaps and Opportunities

Based on the current state of literature regarding cis-4-(2-Ethylbenzoyl)cyclohexane-1-carboxylic acid, several research opportunities exist:

• Development of efficient and stereoselective synthetic routes

• Exploration of structure-activity relationships in various applications

• Investigation of potential catalytic or pharmacological properties

• Characterization of interaction patterns with biomolecules

• Exploration of derivatization strategies to enhance functionality

Additional research focused specifically on this compound would contribute significantly to understanding its full potential in various scientific and industrial contexts.